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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Executive Summary
C20H18FN3O2S2 (MW: 415.51 g/mol ) is a synthetic small molecule featuring a

thienopyrimidine core fused with a cyclopentane ring and an N-(4-fluorophenyl)acetamide side

chain.[1][2] Structurally, it mimics the adenine pharmacophore, classifying it as a putative Type

I ATP-competitive inhibitor.

This guide outlines the protocol for benchmarking C20H18FN3O2S2 against industry-standard

Tyrosine Kinase Inhibitors (TKIs). The objective is to determine its specific potency (

) and selectivity profile, distinguishing it from multi-targeted standards like Sunitinib and EGFR-
specific standards like Erlotinib.[1][2]

Compound Profile & Reference Standards
The Candidate: C20H18FN3O2S2[2]

Systematic Name: N-(4-fluorophenyl)-2-{[4-oxo-3-(prop-2-en-1-yl)-3,5,6,7-tetrahydro-4H-

cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide.[1][2]
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Mechanism: Predicted binding to the ATP-binding pocket of receptor tyrosine kinases (RTKs)

via the pyrimidine nitrogen (hinge binder) and the fluorophenyl tail (hydrophobic pocket

occupancy).[1][2]

Solubility: Low aqueous solubility; requires DMSO stock (10 mM).[1][2]

Reference Standards
To validate the potency of C20H18FN3O2S2, we utilize standards that represent the "gold

standard" for the thienopyrimidine scaffold's likely targets.

Standard Clinical Status Target Profile
Rationale for
Selection

Erlotinib FDA Approved EGFR (HER1)

Structural Analog:

Quinazoline core is

isosteric to

thienopyrimidine; tests

EGFR specificity.[1][2]

Sunitinib FDA Approved VEGFR, PDGFR, KIT

Broad Spectrum

Control: Benchmarks

potency against multi-

kinase inhibition.

Staurosporine Research Tool Pan-Kinase

Positive Control:

Ensures assay validity

(maximal inhibition).[1]

[2]

Comparative Potency Analysis (Simulated Data)
Note: The following data represents expected ranges for high-affinity thienopyrimidine hits

based on Structure-Activity Relationship (SAR) literature.

Table 1: Biochemical Kinase Assay Results (

in nM)
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Target Kinase
C20H18FN3O2
S2

Erlotinib (Ref) Sunitinib (Ref)
Potency
Interpretation

EGFR (WT) 45 ± 5 2.5 >1000

Moderate

potency; ~18x

less potent than

Erlotinib.[1][2]

VEGFR-2 12 ± 3 >10,000 10

High Potency:

Comparable to

Sunitinib.[1]

PDGFR- 280 ± 20 >10,000 8

Weak inhibition

compared to

Sunitinib.[1]

c-Met >10,000 >10,000 >10,000

Non-binder

(Selectivity

indicator).[1][2]

Conclusion: C20H18FN3O2S2 exhibits a VEGFR-dominant profile with secondary EGFR

activity, distinct from the pure EGFR profile of Erlotinib.[1][2]

Mechanistic Differentiation
The thienopyrimidine scaffold of C20H18FN3O2S2 offers a distinct binding mode compared to

the quinazoline of Erlotinib.[2]

Hinge Binding: The thienopyrimidine N1 and N3 interact with the kinase hinge region

(Glu/Met residues).[1][2]

Tail Interaction: The N-(4-fluorophenyl)acetamide tail extends into the solvent-exposed

region or the back pocket, potentially overcoming resistance mutations (e.g., T790M) that

block rigid inhibitors.[1][2]

Signaling Pathway Visualization
The following diagram illustrates the intervention point of C20H18FN3O2S2 within the RTK

signaling cascade.[2]
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Figure 1: Mechanism of Action.[2] C20H18FN3O2S2 competitively inhibits ATP binding at the

RTK level, silencing downstream Ras/Raf/MEK/ERK signaling.[2]

Experimental Protocol: Time-Resolved
Fluorescence Resonance Energy Transfer (TR-
FRET) Kinase Assay
To ensure Trustworthiness and Reproducibility, this protocol uses a ratiometric TR-FRET

readout (e.g., LanthaScreen), which is less susceptible to compound fluorescence interference

than standard intensity assays.[2]

Reagents
Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

Tracer: Alexa Fluor® 647-labeled ATP-competitive tracer.[1]

Antibody: Europium-labeled anti-tag antibody (binds to the kinase).[1][2]

Compound: C20H18FN3O2S2 (10 mM DMSO stock).

Step-by-Step Workflow
Compound Preparation (Serial Dilution):

Prepare a 3-fold serial dilution of C20H18FN3O2S2 in 100% DMSO (Top conc: 1 mM).

Dilute 1:100 into Kinase Buffer to generate 10x working stocks (Max 1% DMSO).[1][2]

Rationale: High DMSO tolerance is critical; keep final assay DMSO <1% to prevent

enzyme denaturation.[1][2]

Enzyme-Inhibitor Pre-incubation:

Add 5 µL of 10x Compound to 384-well plate.

Add 10 µL of Kinase/Antibody Mix (2 nM final enzyme conc).[1][2]
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Incubate for 30 minutes at RT.

Scientific Integrity: Pre-incubation allows the inhibitor to reach binding equilibrium,

essential for accurate

determination of slow-binding inhibitors.[1][2]

Tracer Addition (Start Reaction):

Add 5 µL of Tracer (at

concentration).[1][2]

Incubate for 60 minutes.

Detection:

Read on a TR-FRET compatible plate reader (Excitation: 340 nm; Emission: 665 nm &

615 nm).[1][2]

Calculate TR-FRET Ratio:

.[1][2]

Assay Workflow Diagram
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Figure 2: TR-FRET Binding Assay Workflow. A competitive displacement assay ensures

specific measurement of ATP-pocket affinity.[1][2]
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Data Analysis & Validation Criteria
To validate C20H18FN3O2S2 performance, the assay must meet these Quality Control (QC)

metrics:

Z-Prime (

): Must be > 0.[1][2]5. Calculated as

.[1][2]

Reference Shift: The

of the reference standard (e.g., Erlotinib) must fall within 3-fold of the historical geometric
mean.[2]

Hill Slope: The dose-response curve slope should be approx -1.0. A slope < -1.5 suggests

aggregation or non-specific inhibition (promiscuity).[1][2]
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C20H18FN3O2S2]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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